Cas no 2248372-33-8 (2,6-Dioxaspiro[4.5]decan-10-one)

• Product Name: 2,6-Dioxaspiro[4.5]decan-10-one
• CAS No: 2248372-33-8
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 6265019
• PubChem ID: 137935395
• Update Time: 2025-05-22

2,6-Dioxaspiro[4.5]decan-10-one Chemical and Physical Properties

Names and Identifiers

• 2248372-33-8
• EN300-6494384
• 2,6-Dioxaspiro[4.5]decan-10-one

• Inchi： 1S/C8H12O3/c9-7-2-1-4-11-8(7)3-5-10-6-8/h1-6H2
• InChI Key： BUNNLXPFBBEQTF-UHFFFAOYSA-N
• SMILES： O1CCCC(C21COCC2)=O

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 35.5Ų

Additional information on 2,6-Dioxaspiro[4.5]decan-10-one

2,6-Dioxaspiro[4.5]decan-10-one: A Comprehensive Overview

2,6-Dioxaspiro[4.5]decan-10-one is a unique organic compound with the CAS registry number 2248372-33-8. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings connected by a single atom, in this case, an oxygen atom. The structure of 2,6-Dioxaspiro[4.5]decan-10-one consists of a decanone ring fused with a dioxane ring, creating a spiro system that imparts unique chemical and physical properties to the molecule.

The synthesis of 2,6-Dioxaspiro[4.5]decan-10-one involves advanced organic chemistry techniques, often leveraging the Diels-Alder reaction or other cycloaddition methods to form the spiro structure. Recent studies have highlighted the potential of this compound in various applications, particularly in the fields of pharmaceuticals and materials science. Its spiro structure allows for significant flexibility in molecular design, making it an attractive candidate for drug development and as a building block for more complex molecules.

One of the most intriguing aspects of 2,6-Dioxaspiro[4.5]decan-10-one is its ability to act as a versatile platform for further functionalization. Researchers have explored its use in creating bioactive compounds with potential therapeutic applications. For instance, modifications to the ketone group or the dioxane ring have shown promise in developing agents that target specific cellular pathways involved in diseases such as cancer and neurodegenerative disorders.

Recent advancements in computational chemistry have also shed light on the electronic properties of 2,6-Dioxaspiro[4.5]decan-10-one, revealing its potential as a component in organic electronics. The compound's conjugated system and spiro arrangement contribute to its ability to conduct electricity efficiently under certain conditions, making it a candidate for use in flexible electronics and optoelectronic devices.

In addition to its chemical applications, 2,6-Dioxaspiro[4.5]decan-10-one has been studied for its environmental impact and biodegradability. Research indicates that under specific conditions, the compound can undergo enzymatic degradation, reducing its persistence in natural ecosystems. This property is particularly important for industries seeking sustainable alternatives in chemical synthesis.

The study of 2,6-Dioxaspiro[4.5]decan-10-one continues to evolve with contributions from researchers worldwide. Collaborative efforts have led to breakthroughs in understanding its stereochemistry and reactivity under various reaction conditions. These insights are crucial for optimizing synthesis pathways and exploring new applications across diverse scientific domains.

In conclusion, 2,6-Dioxaspiro[4.5]decan-10-one stands out as a multifaceted compound with immense potential across multiple disciplines. Its unique structure and versatile properties make it an invaluable tool for scientists and engineers alike. As research progresses, it is anticipated that this compound will play an increasingly significant role in advancing both theoretical understanding and practical applications in chemistry and related fields.